Cas no 179554-20-2 (Benzaldehyde,3-hydroxy-2,6-dimethyl-)

• Product Name: Benzaldehyde,3-hydroxy-2,6-dimethyl-
• CAS No: 179554-20-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 113197
• PubChem ID: 21847012
• Update Time: 2025-04-18

Benzaldehyde,3-hydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-hydroxy-2,6-dimethyl-
• 3-hydroxy-2,6-dimethylbenzaldehyde
• Benzaldehyde, 3-hydroxy-2,6-dimethyl- (9CI)
• DTXSID80618748
• SCHEMBL3975489
• 179554-20-2

• Inchi： 1S/C9H10O2/c1-6-3-4-9(11)7(2)8(6)5-10/h3-5,11H,1-2H3
• InChI Key： ALSLMZLSIBDVQU-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C(C=O)=C1C

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols